Cas no 328268-88-8 ((2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide)
(2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
- (Z)-N-acetyl-8-methoxy-2-(p-tolylimino)-2H-chromene-3-carboxamide
- 2H-1-Benzopyran-3-carboxamide, N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-
- Oprea1_432848
- SR-01000412239
- N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
- AKOS001597342
- 328268-88-8
- (2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
- AK-968/15361363
- F0451-5925
- N-acetyl-8-methoxy-2-(4-methylphenyl)iminochromene-3-carboxamide
- SR-01000412239-1
-
- Inchi: 1S/C20H18N2O4/c1-12-7-9-15(10-8-12)22-20-16(19(24)21-13(2)23)11-14-5-4-6-17(25-3)18(14)26-20/h4-11H,1-3H3,(H,21,23,24)
- InChI Key: KAZOUUXGNDLWRJ-UHFFFAOYSA-N
- SMILES: C1(=NC2=CC=C(C)C=C2)OC2=C(OC)C=CC=C2C=C1C(NC(C)=O)=O
Computed Properties
- Exact Mass: 350.12665706g/mol
- Monoisotopic Mass: 350.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 77Ų
(2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0451-5925-2μmol |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-5μmol |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-10μmol |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-20μmol |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-1mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-2mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-3mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-4mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-5mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0451-5925-10mg |
(2Z)-N-acetyl-8-methoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
328268-88-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
Introduction to (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 328268-88-8)
(2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide, identified by its CAS number 328268-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the chromene class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its N-acetyl and 8-methoxy substituents, as well as the presence of a 4-methylphenyl group, contribute to its unique chemical properties and biological interactions.
The chromene scaffold is particularly interesting due to its ability to exhibit a wide range of pharmacological effects. Research has demonstrated that chromenes can interact with various biological targets, making them valuable candidates for drug development. Specifically, the (2Z)-configuration of the imine group in this compound suggests a certain level of electronic and steric properties that may influence its reactivity and binding affinity. This configuration is often studied in the context of developing bioactive molecules, as it can significantly affect the molecule's interaction with biological systems.
In recent years, there has been a growing interest in exploring the therapeutic potential of chromene derivatives. Studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The N-acetyl moiety, for instance, is known to enhance the solubility and bioavailability of molecules, which is a critical factor in drug design. Additionally, the 8-methoxy group can influence the electronic distribution within the molecule, potentially affecting its binding to biological targets.
The presence of a 4-methylphenyl group in (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide adds another layer of complexity to its chemical behavior. This aromatic ring is known to participate in various non-covalent interactions, such as π-stacking and hydrophobic effects, which are crucial for molecular recognition processes. These interactions can be leveraged to design molecules with high specificity for certain biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can interact with enzymes and receptors involved in various disease pathways. For example, preliminary studies suggest that it may have inhibitory effects on certain kinases, which are key targets in cancer therapy. These findings highlight the potential of this compound as a lead molecule for further drug development.
The synthesis of (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the condensation of appropriate precursors under controlled conditions to form the chromene core. Subsequent functionalization steps introduce the N-acetyl, 8-methoxy, and 4-methylphenyl groups. Each step must be carefully monitored to avoid side reactions that could compromise the final product's integrity.
In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with multiple biological targets makes it an attractive candidate for developing multi-target drugs, which are increasingly being explored in modern medicine. The chromene scaffold's versatility allows for further modifications that could enhance its efficacy and reduce potential side effects.
The chemical properties of (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide also make it suitable for use as an intermediate in more complex synthetic schemes. Researchers can leverage its structural features to develop novel derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.
In conclusion, (2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 328268-88-8) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new applications for chromene derivatives, this compound will likely play an important role in future medical advancements.
328268-88-8 ((2Z)-N-acetyl-8-methoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)